![molecular formula C15H10FNO2 B123712 4-(4-Fluorobenzoyl)-3-(hydroxymethyl)benzonitrile CAS No. 260371-16-2](/img/structure/B123712.png)
4-(4-Fluorobenzoyl)-3-(hydroxymethyl)benzonitrile
Overview
Description
4-(4-Fluorobenzoyl)-3-(hydroxymethyl)benzonitrile (FHB) is a versatile chemical compound that has been widely studied for its potential applications in a variety of scientific fields. FHB is a heterocyclic compound, meaning that it contains a ring of atoms with at least one atom being a different element than the others. FHB is a colorless, odorless, crystalline solid that is soluble in both organic and aqueous solvents. It has a melting point of 75-77°C and a boiling point of 227-229°C.
Scientific Research Applications
Radiation-Induced Hydroxylation
Research indicates that radiation-induced hydroxylation, which involves the addition of hydroxyl groups to aromatic compounds like benzonitriles, can be significantly affected by metal ions. This process is crucial in understanding the reactivity and transformation of compounds such as 4-(4-Fluorobenzoyl)-3-(hydroxymethyl)benzonitrile under radiation exposure (Eberhardt, 1977).
Impurity Synthesis in Antidepressants
The compound has been identified as a by-product in the production of the antidepressant citalopram. Understanding its formation is crucial for quality control in pharmaceutical manufacturing (Zhang Dao-zhen, 2010).
Advanced Polymer Applications
Innovative uses in polymer science have been explored, such as in the synthesis of photoactive hyperbranched poly(aryl ether ketone) with azobenzene end groups. These materials show potential for optical storage applications, indicating a broad scope of technological applications for derivatives of this compound (Jiang et al., 2010).
Anaerobic Transformation in Environmental Processes
The compound's analogues have been used to study the anaerobic transformation of phenol to benzoate, a process relevant to environmental biodegradation. This research is vital for understanding the environmental fate of similar compounds (Genthner et al., 1989).
Synthesis of High-Performance Polymers
It's also utilized in the synthesis of high-performance polymers, such as in the development of fluorinated phthalazinone monomers. These polymers demonstrate exceptional solubility and thermal properties, making them suitable for engineering plastics and membrane materials (Xiao et al., 2003).
properties
IUPAC Name |
4-(4-fluorobenzoyl)-3-(hydroxymethyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO2/c16-13-4-2-11(3-5-13)15(19)14-6-1-10(8-17)7-12(14)9-18/h1-7,18H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDOCLIOVHKLEOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=C(C=C(C=C2)C#N)CO)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00449334 | |
Record name | 4-(4-fluorobenzoyl)-3-(hydroxymethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00449334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
260371-16-2 | |
Record name | 4-(4-fluorobenzoyl)-3-(hydroxymethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00449334 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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